Cas no 1261971-03-2 (5-(Furan-2-yl)pyridin-3-ol)

• Product Name: 5-(Furan-2-yl)pyridin-3-ol
• CAS No: 1261971-03-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 2766782
• PubChem ID: 53217474
• Update Time: 2025-10-23

5-(Furan-2-yl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID60682508
• AKOS006317732
• 1261971-03-2
• 5-(FURAN-2-YL)-3-HYDROXYPYRIDINE
• 5-(Furan-2-yl)pyridin-3-ol

• Inchi： 1S/C9H7NO2/c11-8-4-7(5-10-6-8)9-2-1-3-12-9/h1-6,11H
• InChI Key： RYPLINZCYTXXKU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 161.047678466Da
• Monoisotopic Mass: 161.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-(Furan-2-yl)pyridin-3-ol

Comprehensive Overview of 5-(Furan-2-yl)pyridin-3-ol (CAS No. 1261971-03-2): Properties, Applications, and Research Insights

5-(Furan-2-yl)pyridin-3-ol, identified by its CAS number 1261971-03-2, is a heterocyclic compound of significant interest in pharmaceutical and material science research. This compound combines a pyridine ring with a furan moiety, creating a unique molecular structure that exhibits versatile chemical properties. Its dual aromatic systems contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurodegenerative diseases and anti-inflammatory pathways, aligning with current trends in precision medicine.

The growing demand for bioactive heterocycles like 5-(Furan-2-yl)pyridin-3-ol reflects its relevance in addressing modern healthcare challenges. Recent studies highlight its role as a scaffold for kinase inhibitors, a hot topic in cancer therapy research. Its hydrogen-bonding capacity and planar geometry also make it suitable for designing fluorescent probes, a key area in diagnostic imaging. These applications respond to frequent search queries about "heterocyclic compounds in medicine" and "furan derivatives in drug development," positioning this compound at the intersection of chemistry and cutting-edge biotechnology.

From a synthetic perspective, CAS 1261971-03-2 demonstrates remarkable solubility in polar solvents, which is crucial for green chemistry applications—a trending topic in sustainable science. Its melting point range (210-215°C) and thermal stability have sparked interest in high-performance materials, particularly for electronic devices. These characteristics address common industrial searches for "heat-resistant organic compounds" and "furan-based conductive materials," showcasing its multidisciplinary utility. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

In the context of AI-assisted molecular design, 5-(Furan-2-yl)pyridin-3-ol has emerged as a promising candidate for virtual screening libraries. Computational studies reveal its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), answering frequent queries about "computational drug discovery tools." The compound's logP value (~1.8) suggests balanced lipophilicity, optimizing cell membrane permeability—a critical factor in central nervous system drug development. This aligns with industry focus on blood-brain barrier penetration strategies for treating neurological disorders.

Environmental considerations further enhance the appeal of CAS 1261971-03-2. Its biodegradability potential and absence of persistent bioaccumulative toxins respond to growing concerns about "eco-friendly chemicals." Recent patents highlight its use in catalysis and renewable energy storage systems, tapping into searches for "sustainable catalytic materials." As regulatory agencies emphasize green chemistry principles, this compound's low ecotoxicity profile positions it favorably for industrial scale-up.

Ongoing research explores structure-activity relationships of 5-(Furan-2-yl)pyridin-3-ol derivatives, particularly their antioxidant and metal-chelating properties. These investigations address popular queries about "natural product-inspired synthetics" and "multifunctional therapeutic agents." The compound's synthon versatility enables diverse structural modifications, facilitating development of targeted therapies—a dominant theme in contemporary medicinal chemistry literature and a frequent subject in academic search trends.